Orthotelluric acid
Overview
Description
Orthotelluric acid, also known as Telluric acid (H6TeO6), is a chemical compound with the formula Te(OH)6 . It is a white crystalline solid made up of octahedral Te(OH)6 molecules .
Synthesis Analysis
Orthotelluric acid is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidizing agent such as hydrogen peroxide, chromium trioxide, or sodium peroxide . The thermal stability of orthotelluric acid has been studied using the methods of differential-thermal and thermogravimetric analyses .Molecular Structure Analysis
Orthotelluric acid contains one hexavalent tellurium (Te) atom in the +6 oxidation state, attached to six hydroxyl (–OH) groups . It can be called tellurium (VI) hydroxide . The molecular formula is H6O6Te .Chemical Reactions Analysis
Orthotelluric acid is a weak acid which is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water . It is an oxidizing agent, as shown by the electrode potential for the reaction .Physical And Chemical Properties Analysis
Orthotelluric acid is a white crystalline solid . It has an average mass of 229.644 Da and a monoisotopic mass of 231.922668 Da . It is thermally stable up to 403 K .Scientific Research Applications
Solar Cell Industry
Telluric acid is utilized in the solar cell industry due to its semiconducting properties. It serves as a precursor for synthesizing tellurium-based compounds, which are integral in the manufacturing of thin-film solar cells. These cells benefit from the compound’s ability to improve light absorption and convert it into electricity efficiently .
Semiconductor Fabrication
In semiconductor fabrication, Telluric acid is employed to create tellurium dioxide, a material used in the production of various electronic components. Its semiconducting behavior is crucial for the development of photodetectors and other optoelectronic devices .
Catalysis
The compound plays a significant role in catalysis. Researchers have explored its use in catalytic processes due to its ability to oxidize certain compounds. This property is particularly useful in organic synthesis and environmental applications, where it helps in the breakdown of pollutants .
Biomedical Applications
Telluric acid has shown promise in biomedical applications, particularly in nanomedicine. It is used to synthesize nanoparticles with antibacterial and anticancer properties. These nanoparticles can be employed as imaging agents, providing a non-toxic alternative for medical diagnostics .
Heavy Metal Removal
The compound’s ability to form stable complexes with heavy metals makes it valuable for environmental remediation. It is used in processes designed to remove heavy metals from wastewater, thereby reducing environmental toxicity and protecting ecosystems .
Synthesis of Nanomaterials
Telluric acid is instrumental in the synthesis of tellurium nanoparticles with controlled compositions, sizes, and morphologies. These nanoparticles enhance the performance of materials used in optoelectronic and thermoelectric applications. The “green” synthesis approach using telluric acid is particularly noteworthy for its environmental friendliness .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Telluric acid is a weak acid that is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water . It is used as a source of tellurium in the synthesis of oxidation catalysts .
Mode of Action
Telluric acid interacts with its targets primarily through proton transfer, a common mechanism of action for many acids . The tellurium atom in Telluric acid also has the capacity to form bonds with other elements, allowing for a wide variety of chemical reactions .
Biochemical Pathways
Telluric acid has been found to influence several biochemical pathways. A study has shown that it can ameliorate endotoxemic kidney injury in mice, with involvement of TLR4, Nrf2, and PI3K/Akt signaling pathways . These pathways play crucial roles in inflammation, oxidative stress response, and cell survival, respectively .
Pharmacokinetics
It is known that telluric acid is a strong acid that fully ionizes in solution . Its solubility in water is 50.1 g/100 ml at 30 °C , which could potentially influence its bioavailability.
Result of Action
The molecular and cellular effects of Telluric acid’s action are largely dependent on its interaction with its targets and the biochemical pathways it affects. For instance, its influence on the TLR4, Nrf2, and PI3K/Akt signaling pathways can lead to reduced inflammation, enhanced oxidative stress response, and increased cell survival .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Telluric acid. Furthermore, increasing environmental pollution with tellurium has been linked to autoimmune, neurodegenerative, and oncological diseases .
properties
InChI |
InChI=1S/H6O6Te/c1-7(2,3,4,5)6/h1-6H |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXADMRZICBQPQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O[Te](O)(O)(O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H6TeO6, H6O6Te |
Source
|
| Record name | telluric acid | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Telluric_acid | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5064887 |
Source
|
| Record name | Telluric acid (H6TeO6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5064887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [Merck Index] Colorless crystalline solid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Telluric(VI) acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17868 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Orthotelluric acid | |
CAS RN |
7803-68-1 |
Source
|
| Record name | Telluric acid (H6TeO6) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7803-68-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Telluric(VI) acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007803681 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Telluric acid (H6TeO6) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Telluric acid (H6TeO6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5064887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Orthotelluric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.334 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TELLURIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WE1KZR49WU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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